Cas no 2171998-43-7 (1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171998-43-7
• MF: C₉H₁₂F₂N₄O
• MW: 230.214588165283
• CID: 5566445
• PubChem ID: 165595835
• Update Time: 2025-06-15

1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide
• EN300-1594028
• 2171998-43-7

• Inchi： 1S/C9H12F2N4O/c1-4(5-2-3-5)15-7(8(10)11)6(9(12)16)13-14-15/h4-5,8H,2-3H2,1H3,(H2,12,16)
• InChI Key： NXTFHDOLGSYYFG-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(N)=O)N=NN1C(C)C1CC1)F

Computed Properties

• Exact Mass: 230.09791734g/mol
• Monoisotopic Mass: 230.09791734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171998-43-7)

1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2171998-43-7, represents a convergence of structural complexity and functional diversity, making it a subject of intense research interest. The molecular framework of this compound incorporates a triazole ring, a moiety well-documented for its role in drug design due to its ability to modulate biological pathways and enhance pharmacological properties. The presence of a difluoromethyl group further distinguishes this molecule, as fluorine substitution is frequently employed to improve metabolic stability, binding affinity, and overall drug efficacy.

The 1-cyclopropylethyl substituent adds an additional layer of structural complexity, potentially influencing the compound's solubility, bioavailability, and interaction with biological targets. This particular configuration has been explored in recent studies as a means to develop novel therapeutic agents with enhanced pharmacokinetic profiles. The carboxamide functional group at the 4-position not only contributes to the molecule's overall charge distribution but also serves as a common pharmacophore in drug development, facilitating interactions with biological receptors and enzymes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding interactions of 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide with various biological targets. Studies suggest that this compound may exhibit inhibitory activity against certain enzymes and receptors implicated in inflammatory responses and infectious diseases. The unique combination of substituents makes it a promising candidate for further exploration in the development of next-generation therapeutics.

In the context of medicinal chemistry, the synthesis of this compound has been optimized to achieve high yields and purity levels, ensuring its suitability for preclinical and clinical investigations. The use of advanced synthetic methodologies has allowed chemists to fine-tune the molecular structure, enhancing its potential as a lead compound for drug discovery programs. Researchers have also examined the stereochemical aspects of this molecule, recognizing that enantiomeric purity can significantly impact its pharmacological activity.

The triazole core of 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide has been extensively studied for its role in antimicrobial and antiviral applications. The introduction of electron-withdrawing groups such as the difluoromethyl moiety can modulate the electronic properties of the triazole ring, influencing its reactivity and interaction with biological systems. This has led to investigations into its potential use against resistant bacterial strains and viral pathogens, where structural modifications can enhance therapeutic efficacy.

Furthermore, the carboxamide group has been shown to improve binding affinity in several drug-target interactions. This functional group is particularly valuable in designing molecules that require precise spatial orientation within biological macromolecules. The combination of these features makes 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide a versatile scaffold for medicinal chemists seeking to develop novel compounds with improved pharmacological profiles.

Current research is also exploring the metabolic stability and pharmacokinetic behavior of this compound. Studies indicate that fluorine substitution can significantly enhance metabolic resistance, prolonging the half-life of drugs in vivo. Additionally, computational modeling has been used to predict potential side effects and drug-drug interactions associated with this molecule. These efforts are crucial for ensuring its safety and efficacy before moving into human clinical trials.

The development of new therapeutic agents often involves iterative optimization based on structural modifications derived from initial lead compounds. In the case of 2171998-43-7, researchers are examining derivatives with altered substitution patterns or modified ring systems to explore new pharmacological activities. Such modifications can reveal insights into the structure-activity relationships (SAR) governing the compound's biological effects.

Collaborative efforts between chemists and biologists have accelerated the discovery process for compounds like 1-(1-cyclopropylethyl)-5-(difluoromethyl)-1H-1,2,3-triazole-4-carboxamide. High-throughput screening (HTS) techniques have been employed to rapidly assess the activity of large libraries of compounds against various disease targets. The integration of machine learning algorithms has further streamlined this process by predicting promising candidates based on their structural features.

The future prospects for this compound remain promising as ongoing research continues to uncover new applications and refine synthetic methodologies. Innovations in green chemistry have also prompted investigations into sustainable production processes for such complex molecules. These advancements not only contribute to cost-effective manufacturing but also align with global efforts toward environmental sustainability.

In summary, 2171998-43-7 represents a significant advancement in pharmaceutical chemistry due to its intricate molecular design and potential therapeutic applications. The combination of structural features such as the triazole ring, difluoromethyl group, and carboxamide moiety positions it as a valuable candidate for further exploration in drug discovery programs. As research progresses, 2171998-43-7 is poised to play a pivotal role in addressing unmet medical needs across various therapeutic areas.